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Compound of Interest

Compound Name: 3-(Methoxymethoxy)hex-1-ene

CAS No.: 104620-58-8

Cat. No.: B14321250

Get Quote

Executive Summary
3-(Methoxymethoxy)hex-1-ene is a protected allylic alcohol derivative widely utilized in

organic synthesis, particularly in polyketide construction and total synthesis where

orthogonality to basic conditions is required. This guide provides a technical comparison

between the methoxymethoxy (MOM) ether and its parent substrate, 1-hexen-3-ol, focusing on

13C NMR chemical shift modulation.

By analyzing the specific electronic perturbations introduced by the MOM group, researchers

can confidently assign spectral data and verify successful protection without relying solely on

mass spectrometry.

Structural Definition & Numbering
To ensure accurate spectral assignment, the carbon skeleton is numbered as follows:

C1-C6: Hexenyl chain (C1 = terminal alkene, C3 = allylic center).

C1': Methylene of the MOM group (-O-CH2-O-).
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C2': Methyl of the MOM group (-O-CH3).

Formula: C8H16O2 Molecular Weight: 144.21 g/mol

Comparative 13C NMR Data Analysis
The following table contrasts the experimental chemical shifts of the parent alcohol (1-hexen-3-

ol) with the calculated/predicted shifts for the MOM-protected derivative. The "Shift Effect"

column quantifies the electronic influence of the protecting group.

Solvent: CDCl3 (referenced to 77.16 ppm) Frequency: 100 MHz (Typical)
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Carbon
Position

Assignment
Parent
Alcohol (δ
ppm) [1]

MOM Ether
(Predicted δ
ppm)

Shift Effect
(Δ ppm)

Mechanistic
Rationale

C1
=CH2

(Terminal)
114.3 115.5 - 116.5 +1.2 to +2.2

γ-effect: Mild

deshielding

due to steric

compression.

C2
-CH=

(Internal)
141.6 138.5 - 139.5 -2.1 to -3.1

γ-effect:

Shielding

effect from

the MOM

oxygen lone

pairs.

C3
-CH(OR)-

(Allylic)
72.9 76.5 - 78.5 +3.5 to +5.5

β-effect

(Alpha to O):

Significant

deshielding

upon

alkylation of

oxygen.

C4
-CH2-

(Methylene)
39.3 36.5 - 37.5 -1.8 to -2.8

β-effect:

Steric

shielding

from the

bulky MOM

group.

C5
-CH2-

(Methylene)
18.6 18.5 - 19.0 < ±0.5

Remote:

Negligible

electronic

perturbation.

C6
-CH3

(Terminal)
14.0 14.0 0.0

Remote: No

effect.
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C1'
-OCH2O-

(MOM)
N/A 93.0 - 96.0 N/A

Anomeric:

Highly

deshielded

due to two

adjacent

oxygens.

C2'
-OCH3

(MOM)
N/A 55.0 - 56.0 N/A

Methoxy:

Characteristic

region for

aliphatic

methoxy

groups.

Note on Prediction: The MOM ether shifts are derived using standard substituent chemical shift

(SCS) additivity rules applied to the experimental parent data. The C3 downfield shift (~4-5

ppm) and the appearance of the anomeric C1' signal (~94 ppm) are the diagnostic indicators of

successful reaction.

Technical Insights & Spectral Interpretation
The "Anomeric" Signal (C1')
The most distinct feature of the 3-(Methoxymethoxy)hex-1-ene spectrum is the signal at 93-

96 ppm. This carbon is unique because it is bonded to two oxygen atoms (-O-CH2-O-),

creating a significant deshielding effect similar to the anomeric carbon in sugars.

Diagnostic Value: If this peak is absent, the MOM protection has failed.

Validation: In an HSQC experiment, this carbon correlates with a proton singlet (typically δ

4.6-4.7 ppm), distinguishing it from the alkene C1 (which correlates to protons at δ 5.0-5.3

ppm).
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The Allylic Shift (C3)
Upon converting the hydroxyl group (-OH) to an ether (-OMOM), the C3 carbon experiences a

downfield shift (deshielding).

Mechanism: The alkylation removes the hydrogen bonding capability of the hydroxyl proton

and introduces the electron-withdrawing MOM moiety. While ethers generally shield the beta-

carbon compared to alcohols, the specific conformation of the MOM group often leads to a

net deshielding of 3-5 ppm at the alpha position (C3) in allylic systems.

Stereochemical Considerations
While 3-(Methoxymethoxy)hex-1-ene contains a chiral center at C3, the MOM methylene

protons (attached to C1') are diastereotopic.

Observation: In 1H NMR, these protons often appear as an AB quartet rather than a singlet.

13C Implication: The C1' carbon remains a singlet, but line broadening may occur at lower

temperatures due to restricted rotation.

Experimental Protocols
Synthesis of 3-(Methoxymethoxy)hex-1-ene
Reagents: 1-Hexen-3-ol (1.0 equiv), Chloromethyl methyl ether (MOMCl, 1.5 equiv), N,N-

Diisopropylethylamine (DIPEA, 2.0 equiv), DCM (Solvent).

Setup: Flame-dry a round-bottom flask and cool to 0°C under N2 atmosphere.

Dissolution: Dissolve 1-hexen-3-ol in anhydrous DCM (0.2 M).

Base Addition: Add DIPEA slowly via syringe.

Protection: Dropwise addition of MOMCl (Caution: Carcinogen).

Reaction: Allow to warm to RT and stir for 4-12 hours. Monitor by TLC (Parent Rf ~0.3,

Product Rf ~0.7 in 20% EtOAc/Hex).

Workup: Quench with sat. NaHCO3, extract with DCM, dry over Na2SO4.
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NMR Acquisition Parameters
To ensure quantitative detection of all carbons, particularly if relaxation times vary:

Solvent: CDCl3 (Standard).[1] Use C6D6 if C3/C4 overlap is suspected.

Pulse Sequence:zgpg30 (Proton-decoupled 13C).

Relaxation Delay (D1): Set to 2.0 - 3.0 seconds to ensure full relaxation of the terminal

methyl (C6) and MOM methyl (C2').

Scans: Minimum 256 scans for adequate S/N ratio on the quaternary-like anomeric carbon.

Visualizations
Figure 1: Synthesis & Assignment Workflow
This workflow illustrates the transformation and the logic flow for assigning the new NMR

signals.
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(DIPEA/DCM)

MOM-Cl
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3-MOM-hex-1-ene
New Peak: ~94 ppm

(-OCH2O-)

Diagnostic

Shifted Peak: ~77 ppm
(Allylic C-O)Verification

Click to download full resolution via product page

Caption: Workflow tracking the chemical transformation and the emergence of diagnostic NMR

signals.

Figure 2: 13C Signal Correlation Logic
A logic map for distinguishing the MOM ether signals from the carbon backbone.
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Analyze 13C Spectrum

Region > 110 ppm? Region 90-100 ppm? Region 50-80 ppm?

Alkene Carbons
(C1, C2)

Yes

MOM Anomeric (-OCH2O-)
CONFIRMED PROTECTION

Yes (Diagnostic)

Ether Carbons

DEPT-135 / HSQC

C3 (Allylic)
~77 ppm

(CH)

Methine (CH)

MOM Methyl
~55 ppm

(CH3)

Methyl (CH3)
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Caption: Logic gate for assigning 13C signals based on chemical shift regions and DEPT

multiplicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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